6-Fluoro-3-(4-methoxybenzoyl)-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one
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Overview
Description
The compound “6-Fluoro-3-(4-methoxybenzoyl)-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one” is a complex organic molecule that contains several functional groups, including a fluoro group, a methoxybenzoyl group, a methylphenylmethyl group, and a dihydroquinolinone group .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, starting with the appropriate precursors and using various organic synthesis techniques. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the dihydroquinolinone ring .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The presence of the fluoro group, for example, could make it a candidate for nucleophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluoro group could affect its reactivity and the presence of the methoxy group could influence its solubility .Scientific Research Applications
Synthesis and Application in Compound Development
- The compound's structure shares similarity with biphenyl-based compounds which are key intermediates in the manufacture of non-steroidal anti-inflammatory and analgesic materials. The synthesis of such biphenyl compounds, like 2-Fluoro-4-bromobiphenyl, often involves cross-coupling reactions and can face challenges like the high cost of catalysts and the formation of decomposition products. Developing practical, cost-effective, and safe synthesis methods for such compounds is an area of ongoing research (Qiu et al., 2009).
Role in Sensor and Assay Development
- Compounds like 4-Methyl-2,6-diformylphenol (DFP), which might have structural similarities or shared functional groups with the query compound, are used in developing chemosensors. These chemosensors can detect various analytes, including metal ions, anions, and neutral molecules, showcasing high selectivity and sensitivity. The presence of specific functional groups offers opportunities to modulate sensing selectivity and sensitivity, paving the way for creating novel chemosensors (Roy, 2021).
Antioxidant Activity and Analysis
- Understanding the antioxidant capacity of compounds is crucial in fields ranging from food engineering to medicine and pharmacy. Various tests and assays, like the Oxygen Radical Absorption Capacity (ORAC) test and the Ferric Reducing Antioxidant Power (FRAP) test, are used to determine the antioxidant activity of compounds. The use of chemical and electrochemical methods can clarify the mechanisms and kinetics involving antioxidants (Munteanu & Apetrei, 2021).
Mechanism of Action
Future Directions
properties
IUPAC Name |
6-fluoro-3-(4-methoxybenzoyl)-1-[(4-methylphenyl)methyl]quinolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20FNO3/c1-16-3-5-17(6-4-16)14-27-15-22(24(28)18-7-10-20(30-2)11-8-18)25(29)21-13-19(26)9-12-23(21)27/h3-13,15H,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FISLNNHTHLCMLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C=C(C(=O)C3=C2C=CC(=C3)F)C(=O)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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